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Compound of Interest

Compound Name: Ammonium rhodanilate

Cat. No.: B076560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of ammonium rhodanilate. The information is curated for researchers, scientists,

and professionals in drug development who may utilize this compound in analytical and

separation sciences.

Core Physicochemical Properties
Ammonium rhodanilate, a complex coordination compound, possesses distinct properties

that are pivotal for its application in various scientific methodologies. A summary of its key

quantitative data is presented below for straightforward reference and comparison.
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Property Value Source

Molecular Formula C₁₆H₁₈CrN₇S₄ [1][2]

Molecular Weight 488.6 g/mol [1][3]

CAS Number 10380-20-8 [1][3]

Appearance Rose-colored platelets [1]

Solubility

Soluble in methanol. As a

general rule for ammonium

salts, it is expected to be

soluble in water.

[1][4]

State at Room Temperature Solid [1]

Spectroscopic and Structural Characteristics
The molecular structure of ammonium rhodanilate, [NH₄][Cr(SCN)₄(C₆H₅NH₂)₂], is central to

its chemical behavior.[3] The complex anion consists of a central chromium(III) ion coordinated

to four thiocyanate (SCN⁻) ligands and two neutral aniline (C₆H₅NH₂) molecules.[3] The

negative charge of this complex is balanced by a positive ammonium (NH₄⁺) cation.[3]

Spectroscopic methods are essential for elucidating this structure.

Vibrational Spectroscopy (FTIR/Raman)
Vibrational spectroscopy provides insights into the bonding modes of the ligands within the

complex.[3]

Thiocyanate (SCN⁻) Ligand: A sharp and intense absorption band is typically observed in the

range of 2050–2100 cm⁻¹, which is characteristic of the C≡N stretching vibration in the

thiocyanate ligand coordinated to the chromium center.[3]

Aniline (C₆H₅NH₂) Ligand: The presence of aniline ligands is confirmed by characteristic

bands corresponding to N-H stretching, C-H stretching, and aromatic ring vibrations.[3]

Ammonium (NH₄⁺) Cation: The ammonium counter-ion also displays characteristic

vibrational modes.[3]
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Electronic Spectroscopy (UV-Vis)
The electronic spectrum of ammonium rhodanilate is expected to exhibit absorption bands

characteristic of a chromium(III) center in an octahedral or distorted octahedral environment.

For Cr(III) complexes, typical d-d transitions observed include ⁴A₂g → ⁴T₂g(F), ⁴A₂g → ⁴T₁g(F),

and ⁴A₂g → ⁴T₁g(P).[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The ¹H NMR spectrum would provide information about the protons in the aniline

and ammonium groups. Protons of the aromatic ring of aniline would appear in the aromatic

region, while the amine protons of aniline and the protons of the ammonium cation would

produce distinct signals.[3]

¹³C NMR: The ¹³C NMR spectrum can be used to identify the carbon atoms in the aniline and

thiocyanate ligands.[3]

Experimental Protocols
The synthesis of ammonium rhodanilate is a well-established process that can be performed

at a laboratory scale. The primary route involves the preparation of rhodanilic acid, followed by

its neutralization with ammonium hydroxide.[3]

Synthesis of Rhodanilic Acid (Precursor)
Reaction Setup: React chrome alum (potassium chromium(III) sulfate), potassium

thiocyanate, and aniline.[3]

pH Control: Maintain acidic conditions, with a pH optimized between 2.0 and 3.5, to prevent

the decomposition of the thiocyanate ligand.[3]

Synthesis of Ammonium Rhodanilate
Suspension: Prepare a methanolic suspension of the synthesized rhodanilic acid.[3]

Neutralization: Add ammonium hydroxide dropwise to the suspension.[3]
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Temperature Control: It is crucial to maintain a low temperature, between 0–5°C, during the

addition of ammonium hydroxide to prevent the dissociation of the aniline and thiocyanate

ligands from the chromium center. Exceeding 10°C can lead to lower yields and impurities.[3]

pH Adjustment: The final pH of the solution should be carefully controlled to ensure the

complete neutralization of the rhodanilic acid and the stability of the final product.

Excessively alkaline conditions should be avoided as they can promote the decomposition of

the complex.[3]

Applications in Analytical Chemistry
Ammonium rhodanilate has found significant application in analytical chemistry, primarily due

to its ability to form distinct complexes and its selective reactivity.

Amino Acid Separation: Historically, one of its most notable uses is in the selective

precipitation of proline and hydroxyproline from complex mixtures like protein hydrolysates.

[3] This selectivity is attributed to the specific chemical interactions between the rhodanilate

anion and the imino acids.[3]

High-Performance Liquid Chromatography (HPLC): In modern analytical techniques, it is

employed in HPLC systems to improve the resolution of complex mixtures, particularly in the

separation of amino acids.[1][3]

Colorimetric Assays: Its characteristic color and reactivity make it a useful reagent in

colorimetric assays for the detection and quantification of specific analytes.[1][3]

Visualizing Methodologies and Relationships
To better illustrate the experimental and logical frameworks associated with ammonium
rhodanilate, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Ammonium Rhodanilate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076560#physicochemical-properties-of-ammonium-
rhodanilate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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